Cas no 1805581-20-7 (6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid)

• Product Name: 6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid
• CAS No: 1805581-20-7
• MF: C₉H₄BrF₂NO₂
• MW: 276.034368515015
• MDL: MFCD28734801
• CID: 4785897
• Update Time: 2025-10-31

6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid

• MDL： MFCD28734801
• Inchi： 1S/C9H4BrF2NO2/c10-5-2-1-4(3-13)6(8(11)12)7(5)9(14)15/h1-2,8H,(H,14,15)
• InChI Key： HBGZDFCGIFJSKP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(F)F)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid

6-Bromo-3-cyano-2-(difluoromethyl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1805581-20-7, commonly referred to as 6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 6th position, a cyano group at the 3rd position, and a difluoromethyl group at the 2nd position on the benzoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The bromine substituent is known to enhance the molecule's lipophilicity, which is crucial for drug absorption and bioavailability. Meanwhile, the cyano group contributes to hydrogen bonding capabilities, enhancing the molecule's stability and interaction with biological targets.

In addition to its pharmaceutical applications, 6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid has shown promise in materials science. Its difluoromethyl group introduces fluorine atoms, which are known for their electron-withdrawing effects and ability to improve thermal stability. This makes the compound a potential candidate for use in high-performance polymers or advanced materials with tailored electronic properties.

The synthesis of 6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound. These developments are critical for scaling up production to meet growing demand from both academic and industrial sectors.

From an analytical standpoint, 6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid has been extensively studied using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into its molecular structure and reactivity, further solidifying its position as a key molecule in contemporary chemical research.

In conclusion, 6-Bromo-3-cyano-2-(difluoromethyl)benzoic acid (CAS No. 1805581-20-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in drug discovery and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.